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Compound of Interest

Compound Name: Dolastatin 16
CAS No.: 192214-57-6
Cat. No.: B1220947
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Dolastatin 16, a cyclic depsipeptide of significant interest in pharmacological research. This
document collates and presents nuclear magnetic resonance (NMR) and mass spectrometry
(MS) data in a structured format, details the experimental protocols for data acquisition, and
visualizes relevant biological pathways.

Core Spectroscopic Data

Dolastatin 16, with the molecular formula C47H70NeO10 and a molecular weight of 879.1 g/mol
, has been characterized using various spectroscopic techniques. The data presented below is
crucial for its identification, purity assessment, and structural elucidation.

Mass Spectrometry Data

High-resolution mass spectrometry (HRMS) with electrospray ionization (ESI) has been a key
technique in confirming the molecular weight and elemental composition of Dolastatin 16.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1220947#bc-rfq
https://www.benchchem.com/product/b1220947/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-spectroscopic-data-of-dolastatin-16
https://www.benchchem.com/product/b1220947/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-spectroscopic-data-of-dolastatin-16
https://www.benchchem.com/product/b1220947/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-spectroscopic-data-of-dolastatin-16
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

lon Calculated m/z Observed m/z Method
[M+H]* 879.5230 879.522095 LC-MS
[M+Na]* 901.5050 901.506470 LC-MS

Table 1: High-Resolution Mass Spectrometry Data for Dolastatin 16.

Nuclear Magnetic Resonance (NMR) Data

The *H and 3C NMR spectra of Dolastatin 16 have been recorded to provide detailed
information about its complex structure, which includes the unusual amino acid residues
dolaphenvaline and dolamethylleuine.

1H NMR Spectroscopic Data of Dolastatin 16

Chemical Shift (ppm) Multiplicity Assighment
0.69-1.17 m
1.24-1.27 m
1.38-1.59 m
1.70-2.16 m
2.23-2.94 m
3.10-3.77 m
4.05-4.93 m
6.78 d
6.95 d
7.23-7.35 m

Table 2: *H NMR (400 MHz, CDCIs) data for Dolastatin 16. Due to the complexity of the
molecule and the presence of rotamers, many signals are reported as multiplets (m). Specific
assignments require further 2D NMR analysis.
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13C NMR Spectroscopic Data of Dolastatin 16

Chemical Shift (ppm)

13.8, 14.2, 15.83, 15.85, 16.0, 16.6, 17.0, 17.2, 17.8, 18.0, 19.2, 19.4, 19.60, 19.67, 19.7, 20.0,
20.9, 21.0, 24.6, 24.9, 25.5, 26.3, 29.0, 29.8, 30.0, 31.7, 31.8, 38.6, 39.5, 46.6, 46.7, 56.8, 58.6,
59.1, 59.9, 60.5, 60.6, 66.15, 66.19, 70.8, 71.0, 74.8, 75.6, 121.1, 121.2, 127.56, 127.59, 127.77,
127.82, 127.84, 128.23, 128.25, 128.27, 128.4, 128.5, 130.3, 130.4, 135.4, 137.6, 137.9, 148.8,
167.5, 169.2, 169.7, 170.9, 171.0, 171.2, 171.3, 171.5, 171.6, 175.86, 175.88

Table 3: 13C NMR (100 MHz, CDCls) data for Dolastatin 16. The presence of multiple signals
for some carbon environments is attributed to the existence of different conformational isomers
(rotamers) in solution.[1]

Experimental Protocols

The following sections detail the methodologies employed for the acquisition of the
spectroscopic data presented above.

Mass Spectrometry

High-resolution mass spectra were acquired using a liquid chromatography-mass spectrometry
(LC-MS) system equipped with a quadrupole time-of-flight (qTof) mass analyzer.[2]
Electrospray ionization (ESI) was used in positive ion mode. The instrument was calibrated to
ensure high mass accuracy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectra were recorded on a JEOL Ltd. INM-EX 400 spectrometer operating at
400 MHz for *H and 100 MHz for 13C nuclei.[1] Samples were dissolved in deuterated
chloroform (CDCIsz). Chemical shifts (d) are reported in parts per million (ppm) relative to the
residual solvent signal of chloroform (& = 7.26 for H and & = 77.0 for 13C).

Biological Signhaling Pathway

Recent research suggests that Dolastatin 16 may exert its biological effects through the
inhibition of Matrix Metalloproteinase-9 (MMP9), a key enzyme involved in various physiological
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and pathological processes, including the Tumor Necrosis Factor (TNF) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. asu.elsevierpure.com [asu.elsevierpure.com]

o To cite this document: BenchChem. [In-Depth Technical Guide to the Spectroscopic Data of
Dolastatin 16]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220947/docs#in-depth-technical-guide-to-the-
spectroscopic-data-of-dolastatin-16]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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